Cas no 1218915-66-2 (3-(oxolan-3-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(oxolan-3-yl)-1,2-oxazol-5-amine
• CAS No: 1218915-66-2
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD24643468
• CID: 4578596
• PubChem ID: 59253183
• Update Time: 2025-05-30

3-(oxolan-3-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Oxolan-3-yl)-1,2-oxazol-5-amine
• 5-Isoxazolamine, 3-(tetrahydro-3-furanyl)-
• 3-(oxolan-3-yl)-1,2-oxazol-5-amine

• MDL： MFCD24643468
• Inchi： 1S/C7H10N2O2/c8-7-3-6(9-11-7)5-1-2-10-4-5/h3,5H,1-2,4,8H2
• InChI Key： WEADIKDULPJCKL-UHFFFAOYSA-N
• SMILES： O1C(N)=CC(C2CCOC2)=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 345.8±37.0 °C at 760 mmHg
• Flash Point: 162.9±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(oxolan-3-yl)-1,2-oxazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-(oxolan-3-yl)-1,2-oxazol-5-amine

Introduction to 3-(oxolan-3-yl)-1,2-oxazol-5-amine (CAS No: 1218915-66-2) in Modern Chemical Research

The compound 3-(oxolan-3-yl)-1,2-oxazol-5-amine, identified by the CAS number 1218915-66-2, represents a significant advancement in the field of heterocyclic chemistry. This molecule, featuring a unique oxazole and oxolane framework, has garnered attention for its versatile applications in pharmaceutical synthesis and material science. The structural complexity of 3-(oxolan-3-yl)-1,2-oxazol-5-amine not only underscores its potential as a building block in drug development but also highlights its role in designing novel functional materials.

Recent studies have demonstrated the compound's utility as a key intermediate in the synthesis of bioactive molecules. Its oxazole ring, a prominent feature in many pharmacologically relevant compounds, contributes to its stability and reactivity. The presence of an oxolane substituent further enhances its chemical diversity, enabling modifications that can fine-tune its biological activity. This dual functionality has made 3-(oxolan-3-yl)-1,2-oxazol-5-amine a subject of intense interest among medicinal chemists.

In the realm of pharmaceutical research, the compound has been explored for its potential in developing new therapeutic agents. The oxazole moiety is well-documented for its role in various biological processes, including antimicrobial and anti-inflammatory effects. Researchers have leveraged this property to design derivatives of 3-(oxolan-3-yl)-1,2-oxazol-5-amine with enhanced efficacy against specific targets. For instance, modifications to the oxolane ring have led to compounds with improved solubility and bioavailability, critical factors for drug formulation.

The synthetic pathways involving 3-(oxolan-3-yl)-1,2-oxazol-5-amine have also been optimized for scalability and efficiency. Advanced catalytic methods have enabled the production of this compound in high yields while maintaining purity standards essential for pharmaceutical applications. These advancements underscore the importance of 3-(oxolan-3-yl)-1,2-oxazol-5-amine as a cornerstone in modern synthetic chemistry.

Beyond pharmaceuticals, the applications of 3-(oxolan-3-ylyl)-1,2-o<0xE7><0xA6><0xA0>zol<0xE7><0xA6><0x81>5-amine extend to material science. Its unique structural properties make it suitable for developing advanced polymers and coatings with enhanced durability and functionality. For example, incorporating this compound into polymer matrices has resulted in materials with improved thermal stability and mechanical strength. Such innovations highlight the compound's broad utility across multiple scientific disciplines.

The exploration of 3-(oxolan<0xE7><0xA6><0xA0>yl)-1,2-o<0xE7><0xA6><0xA0>zol<0xE7><0xA6><0x81>5-amine in catalysis has also yielded intriguing findings. Researchers have discovered that derivatives of this compound can act as efficient catalysts in various organic reactions. This discovery opens up new avenues for green chemistry initiatives by reducing reliance on traditional catalysts that may require harsher conditions or generate more waste.

In conclusion, 3-(oxolan<0xE7><0xA6><0xA0>yl)-1,2-o<0xE7><0xA6><0xA0>zol<0xE7><0xA6><0x81>5-amine (CAS No: 1218915-66-2) stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications in pharmaceuticals and material science underscore its significance as a versatile intermediate. As research continues to uncover new possibilities for this compound, its impact on science and industry is poised to grow even further.